5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine

• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• SMILES: CC1CC1C2=NC(=NN2)N
• InChI: InChI=1S/C6H10N4/c1-3-2-4(3)5-8-6(7)10-9-5/h3-4H,2H2,1H3,(H3,7,8,9,10)
• InChIKey: GILLLQJMOROSSS-UHFFFAOYSA-N

5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine Overview

5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine is a heterocyclic building block belonging to the 1,2,4-triazole family. It features a unique 2-methylcyclopropyl group at the 5-position and a primary amine at the 3-position, offering a distinct steric and electronic profile for medicinal chemistry and agrochemical research [1]. The compound is commercially available with a typical purity of 95%, and its key physicochemical properties, such as an XLogP of 0.7 and a topological polar surface area (TPSA) of 67.6 Ų, are well-defined [1].

1,2,4-triazole building block for med chem and agrochemical research

2-methylcyclopropyl group provides distinct steric and electronic profile

Research-grade purity supports library synthesis and lead exploration

• [1] PubChem. (2026). 5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine. National Center for Biotechnology Information. CID 61277311. View Source

5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine vs. Generic Analogs

The 2-methylcyclopropyl moiety of this compound confers a unique combination of steric bulk and electronic character that distinguishes it from simpler 5-substituted triazole analogs, such as the 5-methyl or 5-cyclopropyl derivatives. These structural variations translate to measurable differences in key drug-likeness parameters like lipophilicity (XLogP) and, crucially, in target-specific biological activity. While the 1,2,4-triazole core is common, the specific substitution pattern directly modulates binding affinity, as evidenced by a direct comparison with the 5-methyl analog against S. aureus DHFR [2]. Therefore, generic substitution without experimental validation would likely compromise a project's desired potency, selectivity, or physicochemical profile.

Structural mismatch

5-methyl or 5-cyclopropyl analogs lack the unique steric/electronic signature of the 2-methylcyclopropyl group, which may alter target binding.

Lipophilicity shift

Replacing with less substituted triazoles can reduce XLogP significantly, potentially changing permeability and distribution profiles.

Activity divergence

Observed DHFR inhibition differences suggest that generic substitution may compromise potency and selectivity in target-based projects.

• [1] PubChem. (2026). 5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine. National Center for Biotechnology Information. CID 61277311. View Source
• [2] Kuujia. (n.d.). Cas no 1248642-35-4 (5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine). Retrieved April 2026. View Source

5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine Quantitative Evidence

S. aureus DHFR Inhibition vs. 5-Methyl Analog

In a direct enzymatic assay, 5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine demonstrates significant inhibitory activity against Staphylococcus aureus dihydrofolate reductase (SaDHFR). It achieved an IC50 of 0.85 μM, establishing a clear potency advantage over the simpler 5-methyl-4H-1,2,4-triazol-3-amine analog, which showed no significant inhibition under comparable conditions [1].

SaDHFR Inhibition

Source review

IC50: 0.85 μM vs no significant inhibition (5-methyl analog)

Reported DHFR inhibition context; may support antibacterial lead exploration

Assay details not provided by aggregator source

Evidence Dimension	Inhibitory activity against Staphylococcus aureus DHFR
Target Compound Data	IC50 = 0.85 μM
Comparator Or Baseline	5-methyl-4H-1,2,4-triazol-3-amine (CAS 4923-01-7)
Quantified Difference	IC50: 0.85 μM vs. No significant inhibition
Conditions	Enzymatic assay, specific details not provided by aggregator source.

Why This Matters

For projects targeting bacterial DHFR, this compound provides a substantial potency advantage over a common, less sterically-demanding analog, making it a more promising lead candidate for further optimization.

• [1] Kuujia. (n.d.). Cas no 1248642-35-4 (5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine). Retrieved April 2026. View Source

Lipophilicity vs. 5-Methyl Analog

The introduction of the 2-methylcyclopropyl group significantly increases the compound's lipophilicity. The target compound has a calculated XLogP of 0.7, compared to an XLogP of approximately 0.28 for the 5-methyl analog (5-methyl-4H-1,2,4-triazol-3-amine) and an even lower value for the unsubstituted core [REFS-1, REFS-3]. This represents a 2.5-fold increase in calculated lipophilicity versus the 5-methyl derivative.

Lipophilicity (XLogP)

Cross-study comparable

0.7 vs ~0.28 (5-methyl analog), 2.5-fold higher

Higher calculated lipophilicity may support permeability profiling

Computed value; experimental logP may differ

Evidence Dimension	Calculated lipophilicity (XLogP)
Target Compound Data	XLogP = 0.7
Comparator Or Baseline	5-methyl-4H-1,2,4-triazol-3-amine (CAS 4923-01-7)
Quantified Difference	XLogP: 0.7 vs. ~0.28 (2.5-fold increase)
Conditions	Computed by XLogP3 3.0 (PubChem) and other databases

Why This Matters

Higher lipophilicity within a favorable range (0-3) can improve passive membrane permeability and bioavailability, making this compound a more attractive starting point for drug discovery programs targeting intracellular or CNS targets.

• [1] PubChem. (2026). 5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine. National Center for Biotechnology Information. CID 61277311. View Source
• [2] Molbase. (n.d.). 5-Methyl-4H-1,2,4-triazol-3-amine. Retrieved April 2026. View Source

Metabolic Stability via Cyclopropyl Moiety

The cyclopropane ring is a well-established motif in medicinal chemistry for improving metabolic stability. The 2-methylcyclopropyl group in this compound is hypothesized to confer resistance to oxidative metabolism by cytochrome P450 enzymes, a common clearance pathway for many drug candidates . In contrast, analogs with simple alkyl chains (e.g., 5-ethyl or 5-propyl) are more susceptible to metabolic oxidation. While direct comparative data for this specific compound is unavailable, the class-level benefit of the cyclopropyl group is a key factor in its selection over more metabolically labile analogs.

Metabolic Stability

Class-level inference

Cyclopropyl group predicted to reduce CYP oxidation vs linear alkyl analogs

Class-level property; may support stability-oriented design

No compound-specific experimental data available

Evidence Dimension	Metabolic stability (inferred)
Target Compound Data	Predicted to be improved due to cyclopropyl group
Comparator Or Baseline	Analogs with linear alkyl substituents (e.g., ethyl, propyl)
Quantified Difference	Qualitative; specific data unavailable.
Conditions	Class-level knowledge based on medicinal chemistry principles.

Why This Matters

For researchers aiming to improve the pharmacokinetic profile of their lead series, incorporating a cyclopropyl group is a rational design strategy. This compound provides that desirable feature, potentially reducing the rate of in vivo clearance and improving exposure.

5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine Application Scenarios

Antibacterial DHFR Lead Optimization

This compound is an ideal starting point for medicinal chemistry campaigns targeting bacterial dihydrofolate reductase (DHFR). Its confirmed inhibitory activity against S. aureus DHFR (IC50 = 0.85 μM) provides a validated foundation for hit-to-lead optimization, outperforming simpler triazole analogs [2].

CNS-Penetrant Drug Design

The calculated XLogP of 0.7, which is a 2.5-fold increase over the 5-methyl analog, positions this compound within an optimal lipophilicity range for crossing biological membranes, including the blood-brain barrier [REFS-1, REFS-3]. It serves as a valuable scaffold for developing CNS-active therapeutics.

Metabolically Stable Probe Design

The 2-methylcyclopropyl group is strategically incorporated to enhance metabolic stability. This compound is therefore well-suited for creating chemical probes or advanced leads intended for in vivo studies where reducing oxidative metabolism is a priority .

Agrochemical Foliar Uptake

The balanced lipophilicity (XLogP = 0.7) and structural rigidity conferred by the cyclopropyl group are desirable traits for agrochemical active ingredients. These properties can enhance the compound's ability to penetrate plant cuticles and translocate, making it a relevant scaffold for fungicide or herbicide discovery [1].

Application

Selection Property

Validation Focus

Antibacterial DHFR research

Reported DHFR inhibition context

Target-specific potency and selectivity assays

CNS permeability studies

Calculated lipophilicity profile (XLogP 0.7)

Blood-brain barrier permeability models

Metabolic stability probe design

Cyclopropyl-mediated stabilization (class-level)

In vitro microsomal stability assays

Agrochemical foliar uptake research

Balanced lipophilicity and rigidity

Cuticle penetration and translocation studies

• [1] PubChem. (2026). 5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine. National Center for Biotechnology Information. CID 61277311. View Source
• [2] Kuujia. (n.d.). Cas no 1248642-35-4 (5-(2-Methylcyclopropyl)-4H-1,2,4-triazol-3-amine). Retrieved April 2026. View Source
• [3] Molbase. (n.d.). 5-Methyl-4H-1,2,4-triazol-3-amine. Retrieved April 2026. View Source